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Compound of Interest

Compound Name: Tetraheptylammonium bromide

Cat. No.: B107207

For Researchers, Scientists, and Drug Development Professionals

Tetraheptylammonium bromide is a quaternary ammonium salt that serves as a versatile tool
in various scientific disciplines, particularly in organic synthesis and analytical chemistry. Its
utility stems from its properties as a phase transfer catalyst and an ion-pairing reagent. This
technical guide provides an in-depth overview of its common synonyms, physicochemical
properties, and applications, supported by experimental data and protocols.

Common Synonyms and Identifiers

In scientific literature and chemical databases, Tetraheptylammonium bromide is known by
several names. A comprehensive list of these synonyms and identifiers is crucial for accurate
literature searches and chemical procurement.
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Identifier Type Identifier

IUPAC Name tetraheptylazanium;bromide

CAS Number 4368-51-8

Molecular Formula C2sHeoBrN

Molecular Weight 490.71 g/mol

Common Synonyms Tetra-n-heptylammonium bromide

N,N,N-Triheptyl-1-heptanaminium bromide

THAB

Physicochemical Properties

A summary of the key physicochemical properties of Tetraheptylammonium bromide is
presented below.

Property Value
Appearance White to off-white crystalline powder or flakes
Melting Point 87-89 °C
N Soluble in water, methanol, and chloroform
Solubility )
(slightly)
Hygroscopicity Hygroscopic

Applications in Scientific Research

The primary applications of Tetraheptylammonium bromide in a research context are as a
phase transfer catalyst and an ion-pairing reagent in High-Performance Liquid Chromatography
(HPLC).

Phase Transfer Catalysis
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As a phase transfer catalyst, Tetraheptylammonium bromide facilitates the reaction between
reactants located in different immiscible phases, typically an agueous and an organic phase.
The lipophilic tetraheptylammonium cation forms an ion pair with the reactant in the aqueous
phase, transporting it into the organic phase where the reaction can proceed.

A notable application of Tetraheptylammonium bromide is in the Suzuki-Miyaura cross-
coupling reaction. While specific data for Tetraheptylammonium bromide is not as prevalent
as for its lower alkyl chain homologues, its use as a phase transfer catalyst in such reactions
follows a general mechanism.

Experimental Workflow: Phase Transfer Catalysis
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Caption: Generalized workflow of phase transfer catalysis.

lon-Pair Reagent in HPLC
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In reversed-phase HPLC, Tetraheptylammonium bromide is used as an ion-pairing reagent
to enhance the retention and separation of acidic or anionic analytes on nonpolar stationary
phases. The tetraheptylammonium cation pairs with the anionic analyte, forming a more
hydrophobic and neutral complex that interacts more strongly with the stationary phase.

While specific protocols using Tetraheptylammonium bromide are less common in readily
available literature compared to tetrabutylammonium salts, the principles and experimental

setup are analogous. The concentration of the ion-pairing reagent and the pH of the mobile
phase are critical parameters that need to be optimized for a given separation.

Logical Relationship: lon-Pair Chromatography
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Caption: Principle of ion-pair reversed-phase HPLC.

Experimental Protocols
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Detailed experimental protocols for the use of Tetraheptylammonium bromide are often

specific to the reaction or analysis being performed. Below are generalized methodologies

based on its primary applications.

General Protocol for Phase Transfer Catalyzed Reaction
(e.g., Williamson Ether Synthesis)

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux
condenser, dissolve the organic substrate (e.g., an alkyl halide) in a water-immiscible organic
solvent (e.g., toluene, dichloromethane).

Aqueous Phase Preparation: In a separate vessel, prepare an aqueous solution of the
nucleophile (e.g., sodium phenoxide).

Catalyst Addition: Add Tetraheptylammonium bromide to the reaction flask. The amount of
catalyst typically ranges from 1 to 10 mol% relative to the limiting reagent.

Reaction Execution: Add the aqueous phase to the organic phase in the reaction flask. Heat
the mixture to the desired temperature with vigorous stirring to ensure adequate mixing of
the two phases. Monitor the reaction progress by a suitable analytical technique (e.g., TLC,
GC-MS).

Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature.
Separate the organic and aqueous layers. Wash the organic layer with water and brine, then
dry it over an anhydrous drying agent (e.g., Na2SO4, MgS0Oa4). Remove the solvent under
reduced pressure to obtain the crude product, which can be further purified by techniques
such as column chromatography or distillation.

General Protocol for lon-Pair HPLC

Mobile Phase Preparation: Prepare the aqueous component of the mobile phase containing
a buffer to control the pH and the desired concentration of Tetraheptylammonium bromide
(typically 1-10 mM). The organic component is usually acetonitrile or methanol. The final
mobile phase can be prepared by mixing the aqueous and organic components in the
desired ratio (for isocratic elution) or used in a gradient elution setup.
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e Column Equilibration: Equilibrate the reversed-phase column (e.g., C18) with the mobile
phase until a stable baseline is achieved.

o Sample Preparation: Dissolve the sample in the mobile phase or a solvent compatible with
the mobile phase. Filter the sample through a 0.22 um or 0.45 um filter before injection.

o Chromatographic Analysis: Inject the sample into the HPLC system and run the analysis
under the optimized conditions (flow rate, temperature, detection wavelength).

» Data Analysis: Identify and quantify the analytes of interest based on their retention times
and peak areas compared to standards.

Conclusion

Tetraheptylammonium bromide is a valuable quaternary ammonium salt with established
applications as a phase transfer catalyst and an ion-pairing reagent. While detailed
experimental data in the scientific literature is more abundant for its lower alkyl chain
analogues, the principles and methodologies described in this guide provide a solid foundation
for its effective use in research and development. Researchers are encouraged to perform
optimization studies to tailor the experimental conditions for their specific applications.

 To cite this document: BenchChem. [A Technical Guide to Tetraheptylammonium Bromide
and Its Synonyms in Scientific Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107207#common-synonyms-for-
tetraheptylammonium-bromide-in-scientific-literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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